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impurities

  • Faropenem
    Faropenem
    • Cat. No.:
    • B194159
    • CAS No.:
    • 106560-14-9
    • Molecular Formula:
    • C12H15NO5S
    • Molecular Weight:
    • 285.32 g/mol
    Description
    6alpha-[(R)-1-hydroxyethyl]-2-[(R)-tetrahydrofuran-2-yl]pen-2-em-3-carboxylic acid is a faropenem. It is a conjugate acid of a 6alpha-[(R)-1-hydroxyethyl]-2-[(R)-tetrahydrofuran-2-yl]pen-2-em-3-carboxylate.
    F...
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  • 2-{[(1H-Benzimidazol-2-yl)sulfanyl]methyl}-3-methylpyridin-4(1H)-one
    2-{[(1H-Benzimidazol-2-yl)sulfanyl]methyl}-3-methylpyri...
    • Cat. No.:
    • B194824
    • CAS No.:
    • 131926-97-1
    • Molecular Formula:
    • C14H13N3OS
    • Molecular Weight:
    • 271.34 g/mol
    Description
    Lansoprazole impurity
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  • Desisobutyryl Ciclesonide
    Desisobutyryl Ciclesonide
    • Cat. No.:
    • B192742
    • CAS No.:
    • 161115-59-9
    • Molecular Formula:
    • C28H38O6
    • Molecular Weight:
    • 470.6 g/mol
    Description
    Desisobutyryl ciclesonide is a glucocorticoid receptor agonist and the active metabolite of the prodrug ciclesonide. It is formed from inhaled ciclesonide by intracellular esterases in the lung. Desisobutyryl ci...
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  • (S)-1-(2-Amino-5-chlorophenyl)-1-(trifluoromethyl)-3-cyclopropyl-2-propyn-1-OL
    (S)-1-(2-Amino-5-chlorophenyl)-1-(trifluoromethyl)-3-cy...
    • Cat. No.:
    • B192941
    • CAS No.:
    • 209414-27-7
    • Molecular Formula:
    • C13H11ClF3NO
    • Molecular Weight:
    • 289.68 g/mol
    Description
    Efavirenz USP Related Compound A is an impurity of the non-nucleoside HIV-1 reverse transcriptase inhibitor, efavirenz. Efavirenz is an antiretroviral medication used to treat and prevent Type-1 HIV.
    Pharmac...
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  • 5,6-Dimethoxy-1-indanone
    5,6-Dimethoxy-1-indanone
    • Cat. No.:
    • B192829
    • CAS No.:
    • 2107-69-9
    • Molecular Formula:
    • C11H12O3
    • Molecular Weight:
    • 192.21 g/mol
    Description
    Thiosemicarbazone derived from 5,6-dimethoxy-1-indanone inhibits bovine viral diarrhea virus infection.
    An intermediate useful in the preparation of Donepezil.
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  • Desmethyl Bosentan
    Desmethyl Bosentan
    • Cat. No.:
    • B193190
    • CAS No.:
    • 253688-61-8
    • Molecular Formula:
    • C26H27N5O6S
    • Molecular Weight:
    • 537.6 g/mol
    Description
    Desmethyl bosentan is an active metabolite of the endothelin receptor antagonist bosentan. Desmethyl bosentan (25 µM) activates the pregnane X receptor (PXR) in CV-1 monkey kidney cells expressing the human rece...
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  • 17beta-Dihydroequilin
    17beta-Dihydroequilin
    • Cat. No.:
    • B196235
    • CAS No.:
    • 3563-27-7
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 270.4 g/mol
    Description
    7,8-didehydro-17beta-estradiol is a 3-hydroxy steroid that is obtained by formal dehydrogenation across positions 7 and 8 of 17beta-estradiol. It has a role as a metabolite. It is a 17beta-hydroxy steroid and a ...
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  • 2-((4-Chlorophenyl)acetyl)benzoic acid
    2-((4-Chlorophenyl)acetyl)benzoic acid
    • Cat. No.:
    • B195396
    • CAS No.:
    • 53242-76-5
    • Molecular Formula:
    • C15H11ClO3
    • Molecular Weight:
    • 274.7 g/mol
    Description
    Azelastine Impurity C is an impurity of Azelastine.
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  • Vanillylmandelic acid
    Vanillylmandelic acid
    • Cat. No.:
    • B195454
    • CAS No.:
    • 55-10-7
    • Molecular Formula:
    • C9H10O5
    • Molecular Weight:
    • 198.17 g/mol
    Description
    Vanillylmandelic acid is an aromatic ether that is the 3-O-methyl ether of 3,4-dihydroxymandelic acid. It has a role as a human metabolite. It is an aromatic ether, a 2-hydroxy monocarboxylic acid and a member o...
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  • Estra-1,3,5(10),7-tetraene-3,17alpha-diol
    Estra-1,3,5(10),7-tetraene-3,17alpha-diol
    • Cat. No.:
    • B196226
    • CAS No.:
    • 651-55-8
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 270.4 g/mol
    Description
    The 17α-metabolite of Equilin. Equilin is one of the estrogens present in the mixture of estrogens isolated from horse urine and marketed as Premarin.
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